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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B1667198 Get Quote

Introduction

BMS-303141 is a potent and specific inhibitor of ATP-citrate lyase (ACLY), a crucial enzyme in

the de novo lipogenesis pathway. ACLY catalyzes the conversion of citrate to acetyl-CoA, a

fundamental building block for the synthesis of fatty acids and cholesterol. In various cancer

cell types, which exhibit upregulated lipogenesis to support rapid growth and proliferation, the

inhibition of ACLY by BMS-303141 has been demonstrated to suppress tumor growth and

induce apoptosis. These application notes provide detailed protocols and concentration

guidelines for utilizing BMS-303141 in cell culture experiments.

Mechanism of Action
BMS-303141 acts as a small molecule inhibitor of ATP-citrate lyase (ACLY), which is a key

enzyme in the pathway of fatty acid synthesis. By blocking ACLY, BMS-303141 reduces the

availability of cytosolic acetyl-CoA, which is essential for the production of fatty acids and

cholesterol. This disruption of lipid metabolism can impede the formation of new cell

membranes, which is critical for rapidly dividing cells like cancer cells. Consequently, the

inhibition of ACLY by BMS-303141 can lead to a decrease in cell proliferation and the induction

of programmed cell death, or apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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